
Technical Guide: Diethyl p-tolylphosphonate
(CAS 1754-46-7)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
1-Diethoxyphosphoryl-4-

methylbenzene

Cat. No.: B154386 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical and physical

properties of Diethyl p-tolylphosphonate (CAS 1754-46-7), along with a list of potential

suppliers and a detailed experimental protocol for its synthesis and characterization.

Core Properties
Diethyl p-tolylphosphonate, also known by its IUPAC name p-Tolyl-phosphonic acid diethyl

ester, is an organophosphorus compound with the chemical formula C₁₁H₁₇O₃P.[1] It is a

colorless to pale yellow oil at room temperature.

Physicochemical Data
The key physicochemical properties of Diethyl p-tolylphosphonate are summarized in the table

below for easy reference and comparison.
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Property Value Source

CAS Number 1754-46-7 N/A

IUPAC Name Diethyl p-tolylphosphonate [2]

Synonyms

p-Tolyl-phosphonic acid diethyl

ester, 1-Diethoxyphosphoryl-4-

methylbenzene

[1][2]

Molecular Formula C₁₁H₁₇O₃P [1]

Molecular Weight 228.22 g/mol [1]

Physical State Oil/Liquid

Boiling Point 122 °C @ 1 Torr

Density 1.090 g/cm³ @ 23 °C

Solubility

Soluble in aprotic solvents like

toluene, DMF, dioxane, and

acetonitrile.

Synthesis and Experimental Protocols
The synthesis of Diethyl p-tolylphosphonate can be achieved through several methods, with

the Michaelis-Arbuzov reaction being a common and effective approach. This reaction involves

the reaction of a trialkyl phosphite with an alkyl halide.

Synthesis of Diethyl p-tolylphosphonate via Michaelis-
Arbuzov Reaction
Materials:

Triethyl phosphite

4-Methylbenzyl halide (e.g., 4-methylbenzyl bromide)

Anhydrous toluene (solvent)
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Nitrogen gas atmosphere

Procedure:

A flame-dried round-bottom flask equipped with a reflux condenser and a magnetic stirrer is

charged with 4-methylbenzyl bromide and anhydrous toluene under a nitrogen atmosphere.

Triethyl phosphite is added dropwise to the stirred solution at room temperature.

The reaction mixture is then heated to reflux and maintained at this temperature for several

hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Upon completion, the reaction mixture is cooled to room temperature.

The solvent is removed under reduced pressure using a rotary evaporator.

The crude product is purified by vacuum distillation to yield Diethyl p-tolylphosphonate as a

colorless oil.

Characterization
The identity and purity of the synthesized Diethyl p-tolylphosphonate can be confirmed by

spectroscopic methods, primarily Nuclear Magnetic Resonance (NMR) spectroscopy.

¹H NMR (400 MHz, CDCl₃): The following proton NMR data has been reported for Diethyl p-

tolylphosphonate:

δ 7.68 (d, J = 8.9 Hz, 2H, Ar-H)

δ 7.26 (d, J = 8.9 Hz, 2H, Ar-H)

δ 4.18 - 4.04 (m, 4H, OCH₂)

δ 2.41 (s, 3H, Ar-CH₃)

δ 1.31 (t, J = 6.9 Hz, 6H, OCH₂CH₃)

Visualizing the Synthesis Workflow
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The following diagram illustrates the general workflow for the synthesis of Diethyl p-

tolylphosphonate.
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Click to download full resolution via product page

Caption: Synthesis workflow for Diethyl p-tolylphosphonate.

Suppliers
A number of chemical suppliers offer Diethyl p-tolylphosphonate. The following table provides a

non-exhaustive list of potential suppliers. It is recommended to contact the suppliers directly for

current availability, purity, and pricing.

Supplier Location

3B Scientific (Wuhan) Corporation China

BLD Pharm China

Manchester Organics Ltd. UK

ChemicalBook USA

Atomax Chemicals Co., Ltd. China

Epsilon Chimie France

Guidechem China

Tokyo Chemical Industry Co., Ltd. (TCI) Japan

Safety and Handling
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Diethyl p-tolylphosphonate should be handled in a well-ventilated area, and appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should

be worn. Avoid inhalation of vapors and contact with skin and eyes. In case of contact, flush the

affected area with copious amounts of water. Store in a tightly sealed container in a cool, dry

place away from incompatible materials such as strong oxidizing agents.

This technical guide is intended for informational purposes only and should not be considered a

substitute for professional scientific guidance. Always consult the relevant Safety Data Sheet

(SDS) before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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